[5-Amino-2-(difluoromethyl)pyrazol-3-yl]-pyrazol-1-ylmethanone

• IUPAC Name: [5-amino-2-(difluoromethyl)pyrazol-3-yl]-pyrazol-1-ylmethanone
• InChI: InChI=1S/C8H7F2N5O/c9-8(10)15-5(4-6(11)13-15)7(16)14-3-1-2-12-14/h1-4,8H,(H2,11,13)
• InChI Key: IQUWZKOTQIOWPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C(=O)C2=CC(=NN2C(F)F)N
• Molecular Formula: C8H7F2N5O
• Molecular Weight: 227.17 g/mol

Description

“[5-Amino-2-(difluoromethyl)pyrazol-3-yl]-pyrazol-1-ylmethanone” is a compound that falls under the category of 5-amino-pyrazoles. These compounds are known to be potent reagents in organic and medicinal synthesis. They are used as versatile synthetic building blocks in the synthesis of remarkable organic molecules with an emphasis on versatile functionalities.

Synthesis Analysis

5-Amino-pyrazoles have been employed for two-component reactions with various reagents such as activated carbonyl groups, arylidenepyruvic acids, chromenes, α,β-unsaturated compounds, aromatic and heterocyclic aldehydes, α-bromoacetophenone, β-diketones, β-ketoesters, and CH-acid compounds.

Chemical Reactions Analysis

5-Amino-pyrazoles are used in a wide variety of approaches including conventional reactions, one-pot multi-component reactions, cyclocondensation, cascade/tandem protocols, and coupling reactions.

Future Directions

5-Amino-pyrazoles represent a class of promising functional reagents, similar to the biologically active compounds, highlighted with diverse applications especially in the field of pharmaceutics and medicinal chemistry. The search for new pyrazole-based compounds is of great interest to the academic community as well as industry.